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Compound of Interest

Compound Name: Desvenlafaxine-d6

Cat. No.: B602748 Get Quote

Introduction

Desvenlafaxine, the major active metabolite of the antidepressant venlafaxine, is a serotonin-

norepinephrine reuptake inhibitor (SNRI) used in the management of major depressive

disorder. In the field of forensic toxicology, the accurate quantification of desvenlafaxine in

biological specimens is crucial for determining the cause and manner of death in cases of

suspected overdose or drug-facilitated crimes. To ensure the reliability and accuracy of these

measurements, stable isotope-labeled internal standards are employed. Desvenlafaxine-d6, a

deuterated analog of desvenlafaxine, serves as the gold standard internal standard for its

quantification by mass spectrometry-based methods. Its use compensates for variations in

sample preparation and instrumental analysis, leading to more precise and accurate results.[1]

[2][3]

This document provides detailed application notes and protocols for the use of

Desvenlafaxine-d6 in the forensic toxicological analysis of desvenlafaxine.

Quantitative Data Summary
The following table summarizes the validation parameters of a liquid chromatography-tandem

mass spectrometry (LC-MS/MS) method for the quantification of desvenlafaxine using

Desvenlafaxine-d6 as an internal standard.
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Parameter Result Reference

Linearity Range 1.001–400.352 ng/mL [1]

Correlation Coefficient (r²) ≥0.9994 [1]

Intra-day Precision (%CV) 0.7–5.5% [1]

Inter-day Precision (%CV) 1.9–6.8% [1]

Intra-day Accuracy (%Bias) 95.3–107.4% [1]

Inter-day Accuracy (%Bias) 93.4–99.5% [1]

Lower Limit of Quantification

(LLOQ)
1.001 ng/mL [1]

Experimental Protocols
A typical workflow for the forensic toxicological analysis of desvenlafaxine using

Desvenlafaxine-d6 involves sample preparation, LC-MS/MS analysis, and data interpretation.
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General Workflow for Desvenlafaxine Analysis

Pre-Analytical

Analytical

Post-Analytical
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Sample Preparation
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Case Reporting
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Detailed Analytical Workflow

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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